1-(4-Chloromethylphenyl)-1-methylethanol

• Molecular Formula: C10H13ClO
• Molecular Weight: 184.66 g/mol
• IUPAC Name: 2-[4-(chloromethyl)phenyl]propan-2-ol
• InChI: InChI=1S/C10H13ClO/c1-10(2,12)9-5-3-8(7-11)4-6-9/h3-6,12H,7H2,1-2H3
• InChI Key: PEMPARCBSDJDFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)CCl)O

Description

1-(4-Chloromethylphenyl)-1-methylethanol is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloromethylbenzoyl chloride (40 g) in tetrahydrofuran (400 ml) was added dropwise methylmagnesium bromide (3M, tetrahydrofuran solution) (70 ml) under ice-cooling and the mixture was stirred at 0° C. for 4 hr. The reaction mixture was poured into an aqueous ammonium chloride solution and extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous magnesium sulfate and the solvent was evaporated to give a yellow oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=9:1) to give an orange oil. The oil was subjected to silica gel column chromatography (developing solvent; hexane:ethyl acetate=4:1) to give the title compound (10 g) as a pale-brown oil, m.p.=101-103° C.